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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK2033 is a potent and cell-permeable antagonist of the Liver X Receptor (LXR), with pIC50

values of 7.0 for LXRα and 7.4 for LXRβ.[1] It is a valuable tool for studying the roles of LXR in

various physiological and pathological processes, including lipid metabolism, inflammation, and

cancer.[2] GSK2033 has been shown to block the antiproliferative activity of LXR agonists on

T-cells and enhance T-cell proliferation.[2] In cell-based assays, it acts as an inverse agonist,

suppressing the basal transcription of LXR target genes such as ATP-binding cassette

transporter 1 (ABCA1) and sterol regulatory element-binding protein 1c (SREBP-1c) in cell

lines like THP-1 and HepG2.[3][4][5]

These application notes provide a detailed protocol for the preparation and use of GSK2033
stock solutions in cell culture experiments. Adherence to these guidelines will help ensure

reproducible and reliable experimental outcomes.

I. Physicochemical and Biological Properties of
GSK2033
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A summary of the key properties of GSK2033 is provided in the table below for easy reference.

Property Value Source

Chemical Name

2,4,6-Trimethyl-N-[[3'-

(methylsulfonyl)[1,1'-

biphenyl]-4-yl]methyl]-N-[[5-

(trifluoromethyl)-2-

furanyl]methyl]benzenesulfona

mide

[2][3]

Molecular Formula C29H28F3NO5S2 [3]

Molecular Weight 591.66 g/mol [2]

Appearance White to off-white solid/powder [1]

Purity ≥98% (HPLC) [2]

Biological Activity
Potent LXR antagonist;

Inverse agonist
[2][4]

pIC50 LXRα: 7.0; LXRβ: 7.4 [1]

IC50 (LXRα)
17 nM (basal transcription); 52

nM (ABCA1 reporter)
[1][4]

IC50 (LXRβ)
9 nM (basal transcription); 10

nM (ABCA1 reporter)
[1][4]

II. Preparation of GSK2033 Stock Solution
A. Materials Required:

GSK2033 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials

Vortex mixer
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Pipettes and sterile filter tips

B. Protocol:

Calculate the required amount of GSK2033 and DMSO. Based on the desired stock

concentration and volume. A common stock concentration is 10 mM or 20 mM.

Example Calculation for a 10 mM stock solution:

Molecular Weight of GSK2033 = 591.66 g/mol

To make 1 mL of a 10 mM solution, you will need:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 591.66 g/mol * 1 mL = 0.0059166 g = 5.92 mg

Weigh the GSK2033 powder accurately in a sterile microcentrifuge tube.

Add the calculated volume of sterile DMSO to the tube containing the GSK2033 powder.

Vortex the solution until the GSK2033 is completely dissolved. Gentle warming (e.g., in a

37°C water bath) and sonication can be used to aid dissolution if precipitation is observed.[1]

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

minimize freeze-thaw cycles.

C. Solubility Data:

Solvent Maximum Concentration Source

DMSO 11.83 mg/mL (~20 mM) [2]

DMSO 1 mg/mL [3]

DMSO 3 mg/mL (with warming)

DMSO 11.11 mg/mL (~18.78 mM) [1]

DMF 5 mg/mL [3]

Ethanol Slightly soluble [3]
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Note: Solubility can vary between batches and vendors. It is recommended to start with a lower

concentration and increase if necessary.

D. Storage and Stability:

Form
Storage
Temperature

Duration Source

Solid Powder -20°C 3 years [1]

Solid Powder 4°C 2 years [1]

Stock Solution in

DMSO
-80°C 2 years [1]

Stock Solution in

DMSO
-20°C 1 year [1][6]

For long-term storage, it is recommended to store the stock solution at -80°C. Avoid repeated

freeze-thaw cycles.

III. Use of GSK2033 in Cell Culture
A. General Guidelines:

The final concentration of GSK2033 used in cell culture experiments will depend on the cell

type and the specific experimental goals. A typical starting point is to perform a dose-

response experiment to determine the optimal concentration.

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Always include a vehicle control (DMSO alone) in your experiments.

B. Protocol for Preparing Working Solution:

Thaw a single aliquot of the GSK2033 stock solution at room temperature.
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Calculate the volume of stock solution needed to achieve the desired final concentration in

your cell culture medium.

Example Calculation for a 10 µM final concentration in 10 mL of media, using a 10 mM

stock:

V1 (stock) * C1 (stock) = V2 (final) * C2 (final)

V1 * 10,000 µM = 10,000 µL * 10 µM

V1 = (10,000 µL * 10 µM) / 10,000 µM = 10 µL

Add the calculated volume of the GSK2033 stock solution to the pre-warmed cell culture

medium.

Mix thoroughly by gentle pipetting or inverting the tube/flask.

Replace the existing medium on your cells with the medium containing GSK2033.

Incubate the cells for the desired period (e.g., 24 hours, as used in studies with HepG2 and

THP-1 cells).[1][4][5]

IV. Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of LXR and the experimental workflow

for preparing and using GSK2033.
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Caption: LXR signaling pathway and the inhibitory action of GSK2033.
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Stock Solution Preparation

Cell Culture Application
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Caption: Experimental workflow for preparing and using GSK2033.
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V. Important Considerations
Promiscuous Activity: It is important to note that GSK2033 has been shown to be

promiscuous, potentially interacting with other nuclear receptors besides LXR.[3][4] This

should be taken into consideration when interpreting experimental results.

Cell Line Specificity: The effects of GSK2033 can be cell-type specific. It is advisable to

validate its activity in your specific cell line of interest.

Quality Control: Ensure the purity and integrity of the GSK2033 compound for reliable and

reproducible results.

By following these detailed application notes and protocols, researchers can confidently

prepare and utilize GSK2033 stock solutions to investigate the multifaceted roles of LXR in

their cell culture models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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